Cas no 198220-36-9 (2-Iodo-3,5-dimethylbenzoic acid)

2-Iodo-3,5-dimethylbenzoic acid is a halogenated benzoic acid derivative featuring iodine substitution at the 2-position and methyl groups at the 3- and 5-positions. This compound is valued for its utility as a versatile intermediate in organic synthesis, particularly in cross-coupling reactions such as Suzuki-Miyaura and Ullmann-type couplings, where the iodine moiety serves as a reactive handle. The electron-donating methyl groups enhance steric and electronic control in regioselective transformations. Its crystalline solid form and moderate solubility in common organic solvents facilitate handling and purification. The compound is commonly employed in pharmaceutical and agrochemical research for constructing complex aromatic frameworks.

2-Iodo-3,5-dimethylbenzoic acid structure

198220-36-9 structure

Product Name:2-Iodo-3,5-dimethylbenzoic acid

CAS No:198220-36-9

MF:C₉H₉IO₂

MW:276.071035146713

CID:1031792

PubChem ID:292337

Update Time:2025-05-25

2-Iodo-3,5-dimethylbenzoic acid Chemical and Physical Properties

Names and Identifiers

- 2-Iodo-3,5-dimethylbenzoic acid
- DB-330389
- NSC-158054
- SCHEMBL7822402
- 2-Iodo-3,5-dimethylbenzoicacid
- Benzoic acid, 2-iodo-3,5-dimethyl-
- 198220-36-9
- DTXSID10303377
- AKOS012413212
- NSC158054
- MDL： MFCD00020219
- Inchi： 1S/C9H9IO2/c1-5-3-6(2)8(10)7(4-5)9(11)12/h3-4H,1-2H3,(H,11,12)
- InChI Key： BIZQUVFMTMOTGY-UHFFFAOYSA-N
- SMILES： IC1=C(C(=O)O)C=C(C)C=C1C

Computed Properties

Exact Mass: 275.96473g/mol
Monoisotopic Mass: 275.96473g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 181
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 37.3Å²

2-Iodo-3,5-dimethylbenzoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019098014-1g	2-Iodo-3,5-dimethylbenzoic acid	198220-36-9	95%	1g	$376.64	2023-09-02
Chemenu	CM152837-1g	2-Iodo-3,5-dimethylbenzoic acid	198220-36-9	95%	1g	$408	2023-01-09
Crysdot LLC	CD12099189-1g	2-Iodo-3,5-dimethylbenzoic acid	198220-36-9	95+%	1g	$432	2024-07-24

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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2-Iodo-3,5-dimethylbenzoic acid

Comprehensive Overview of 2-Iodo-3,5-dimethylbenzoic acid (CAS No. 198220-36-9): Properties, Applications, and Industry Insights

2-Iodo-3,5-dimethylbenzoic acid (CAS No. 198220-36-9) is a halogenated aromatic carboxylic acid with significant relevance in pharmaceutical and organic synthesis. This compound, characterized by its iodo and dimethyl functional groups, serves as a versatile intermediate in the development of active pharmaceutical ingredients (APIs) and specialty chemicals. Its unique structural features, including the benzoic acid backbone, make it valuable for cross-coupling reactions, such as Suzuki-Miyaura and Heck reactions, which are pivotal in modern drug discovery.

In recent years, the demand for halogenated aromatic compounds like 2-Iodo-3,5-dimethylbenzoic acid has surged due to their role in synthesizing targeted therapies and small-molecule drugs. Researchers frequently search for "iodo-substituted benzoic acid derivatives" or "CAS 198220-36-9 applications" to explore its potential in medicinal chemistry. The compound’s stability and reactivity under mild conditions align with the growing trend toward sustainable synthesis and green chemistry practices.

From a technical perspective, 2-Iodo-3,5-dimethylbenzoic acid exhibits a melting point range of 160–165°C and moderate solubility in polar organic solvents like dimethyl sulfoxide (DMSO) and methanol. These properties are critical for its handling in laboratory and industrial settings. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to verify its purity, a topic often queried in "how to analyze 2-Iodo-3,5-dimethylbenzoic acid" searches.

The compound’s applications extend to material science, where it acts as a precursor for liquid crystals and organic semiconductors. With the rise of flexible electronics, queries like "iodo aromatic compounds in OLEDs" highlight its relevance. Additionally, its role in agrochemical research—particularly in designing herbicides and plant growth regulators—has garnered attention, as evidenced by searches for "halogenated benzoic acids in agriculture."

Regulatory compliance and safety are also key concerns. While 2-Iodo-3,5-dimethylbenzoic acid is not classified as hazardous under major chemical inventories, proper storage in amber glass containers under inert conditions is recommended to prevent degradation. FAQs such as "is CAS 198220-36-9 toxic" reflect user interest in its handling precautions and environmental impact.

In summary, 2-Iodo-3,5-dimethylbenzoic acid (CAS No. 198220-36-9) is a multifaceted compound bridging pharmaceutical innovation, advanced materials, and sustainable chemistry. Its growing prominence in research and industry underscores the need for continued exploration of its synthetic and commercial potential.